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Compound of Interest

2-Hydroxyhexanedioic acid,
Compound Name: ,
sodium salt

Cat. No.: B7981418

Get Quote

\ J

Substance Identity:

¢ Chemical Name: 2-Hydroxyhexanedioic acid, sodium salt (likely Disodium 2-
hydroxyhexanedioate)

Parent Acid CAS: 18294-85-4 (2-Hydroxyadipic acid)[1][2][3]

Chemical Family: Dicarboxylic acid salts / Organic acid salts

Physical State: White crystalline solid (hygroscopic)

Solubility: Highly soluble in water

Part 1: Executive Safety & Hazard Assessment

Before initiating disposal, you must understand the material's behavior. While the sodium salt
form is generally less corrosive than the free acid, it must be treated as a chemical irritant.
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Parameter

Characteristic

Operational Implication

pH (Agueous)

~6.5 — 8.5 (Neutral to slightly

basic)

Unlike the free acid (pH ~3),
the salt does not usually

require neutralization before
collection, but pH should be

verified.

Stable; Incompatible with

Segregate from nitrates,

perchlorates, and

Reactivity o )
strong oxidizers permanganates in waste
storage.
o ) ] ) Do not inhale dust. Standard
Toxicity Irritant (Skin/Eye/Respiratory)

PPE is non-negotiable.

Environmental

Potential organic load
(BOD/COD)

Do not flush down drains
without explicit approval from

local wastewater authorities.

Part 2: Personal Protective Equipment (PPE) Matrix

Trustworthiness Check: Always inspect PPE for physical integrity before handling waste.

¢ Respiratory: NIOSH-approved N95 particulate respirator (for solids/dust) or half-mask

respirator with organic vapor/acid gas cartridges if mixed with solvents.

¢ Ocular: Chemical splash goggles (ANSI Z87.1 compliant). Face shield recommended for

large liquid transfers.

e Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving recommended during

spill cleanup. Lab coat with closed cuffs.

Part 3: Disposal Workflows & Protocols
Workflow A: Solid Waste Disposal (Excess or Expired

Reagent)

Use this protocol for pure solids or solid spills.
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e Segregation: Isolate the container. Do not mix with biohazardous waste or sharps.
e Labeling: Attach a hazardous waste tag.

o Constituents: "2-Hydroxyhexanedioic acid, sodium salt"

o Hazard Checkbox: "Irritant”

» Packaging: Transfer to a wide-mouth high-density polyethylene (HDPE) container. Glass is
acceptable but poses a breakage risk.

o Disposal Path: Route to High-Temperature Incineration.

o Why? Incineration ensures complete destruction of the organic carbon skeleton,
preventing environmental accumulation.

Workflow B: Liquid/Aqueous Waste Disposal

Use this protocol for experimental byproducts or dissolved solutions.

o Characterization: Check the pH of the solution using a calibrated pH meter or universal
indicator strips.

o Target: pH5-9.

o Action: If outside this range, adjust slowly with dilute Hydrochloric Acid (HCI) or Sodium
Hydroxide (NaOH) to prevent exothermic splashing.

e Solvent Check: Ensure the solution contains no organic solvents (e.g., methanol,
acetonitrile).

o If solvents are present:[4][5] Dispose of as Mixed Organic/Aqueous Waste (Halogenated
or Non-Halogenated depending on co-solvents).

o If purely aqueous: Collect in an "Aqueous Organic Salt" waste stream.

o Container: Use HDPE carboys (e.g., Nalgene). Leave 10% headspace to prevent over-
pressurization due to thermal expansion.
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Workflow C: Spill Cleanup Response

Immediate Action Protocol

 Isolate: Demarcate the area.

o Protect: Don full PPE (Goggles, Gloves, N95).
o Contain:

o Solid Spill: Cover with a dust suppressant (moistened paper towel) to prevent
aerosolization. Sweep gently into a dustpan.

o Liquid Spill: Surround with absorbent booms. Cover with vermiculite or clay-based
absorbent.[6]

o Clean: Wash the area with water and soap.[7][8][9] Collect all wash water as chemical waste.

Part 4: Visualized Decision Logic
Disposal Decision Tree

The following diagram illustrates the logical flow for determining the correct waste stream.
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Caption: Logical decision tree for categorizing waste streams based on physical state and
solvent content.

Spill Response Workflow

The following diagram details the sequence of actions for a laboratory spill.
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Caption: Step-by-step spill response protocol ensuring containment and personnel safety.

Part 5: Regulatory Compliance & Scientific

Rationale
Why Incineration?

While 2-Hydroxyhexanedioic acid is a metabolite found in biological systems (associated with
fatty acid oxidation disorders), synthetic quantities in the lab should be treated as industrial
chemical waste.

» Scientific Rationale: Dicarboxylic acids and their salts can contribute significantly to
Chemical Oxygen Demand (COD) in waterways. Incineration is the preferred method to
prevent organic loading of local water treatment facilities.

o RCRA Status: This compound is generally not listed as a P-list (acutely hazardous) or U-list
(toxic) waste under US EPA regulations (40 CFR 261.33). However, the "Best Management
Practice" (BMP) is to manage it as Non-Regulated Chemical Waste sent for fuel blending or
incineration.

Self-Validating Protocol
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To ensure your disposal method is working:

e The pH Test: Always verify pH before adding to a communal aqueous waste drum. This
prevents unexpected gas evolution or precipitation.

o The Compatibility Check: Never mix this salt with heavy metal wastes (e.g., silver, lead) as
insoluble salts may precipitate, creating a difficult-to-clean sludge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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